Cas no 62001-36-9 (1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-)

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)- structure
62001-36-9 structure
Product Name:1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
CAS No:62001-36-9
MF:C14H14N4
MW:238.28776216507
CID:3217487
PubChem ID:838411
Update Time:2025-04-21

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
    • N-(benzotriazol-1-ylmethyl)-3-methylaniline
    • N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-methylaniline
    • 62001-36-9
    • N-(1H-benzotriazol-1-ylmethyl)-3-methylaniline
    • AKOS000547004
    • AG-690/09703020
    • (1H-1,2,3-Benzotriazol-1-ylmethyl)(3-methylphenyl)amine
    • STK396394
    • CBDivE_006266
    • SCHEMBL2488109
    • AB00074851-01
    • Inchi: 1S/C14H14N4/c1-11-5-4-6-12(9-11)15-10-18-14-8-3-2-7-13(14)16-17-18/h2-9,15H,10H2,1H3
    • InChI Key: ADECMSOXBODSSY-UHFFFAOYSA-N
    • SMILES: N1(CNC2=CC=CC(C)=C2)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 238.121846464Da
  • Monoisotopic Mass: 238.121846464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.7Ų
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